Cas no 31284-89-6 ((R)-4-Methylmandelic Acid)
(R)-4-Methylmandelic Acid structure
(R)-4-Methylmandelic Acid Properties
Names and Identifiers
-
- (R)-(-)-4-Methylmandelic acid
- (R)-4-Methylmandelic acid
- 2-Hydroxy-2-(4-methylphenyl)acetic acid
- (2R)-HYDROXY(5-METHYLPHENYL)ACETICACID
- (4-methylphenyl)(hydroxy)acetic acid
- (4-Methylphenyl)hydroxyacetic acid
- (R)-(-)-4-Methylmandelic acid,ChiPros
- (R)-PARA-METHYLMANDELIC ACID
- 2-hydroxy-2-(p-tolyl)acetic acid
- 2-p-tolyl-2-hydroxyethanoic acid
- 4-Methylmandelic acid
- D-4-methyl-mandelic acid
- Hydroxy(4-methylphenyl)acetic acid
- p-methylmandelic acid
- RARECHEM AL BO 1450
- E79455
- (2R)-2-hydroxy-2-(4-methylphenyl)acetic acid
- 4-Methyl-D-mandelic acid
- 31284-89-6
- (R)-2-Hydroxy-2-(p-tolyl)acetic acid
- CS-0186127
- (R)-alpha-Hydroxy(4-methylphenyl)acetic acid
- SCHEMBL366066
- (R)-2-hydroxy-2-p-tolylacetic acid
- AKOS025310775
- (R)-(-)-4-Methylmandelic acid, 98%, ee 97%
- MFCD00798433
- (R)-4-Methylmandelic acid, ChiPros(R), produced by BASF, 98%
- AS-17448
- SFGURAWGCAPHON-MRVPVSSYSA-N
- (R)-HYDROXY(4-METHYLPHENYL)ACETIC ACID
- +Expand
-
- MFCD00798433
- SFGURAWGCAPHON-MRVPVSSYSA-N
- 1S/C9H10O3/c1-6-2-4-7(5-3-6)8(10)9(11)12/h2-5,8,10H,1H3,(H,11,12)
- CC1=CC=C(C=C1)[C@H](C(=O)O)O
Computed Properties
- 166.063
- 2
- 3
- 2
- 166.063
- 12
- 159
- 0
- 1
- 0
- 0
- 0
- 1
- 1
- 57.5A^2
Experimental Properties
- 1.11300
- 57.53000
- 1.579
- 336.4±27.0 °C at 760 mmHg
- 130-133°C
- 0.0±0.8 mmHg at 25°C
- 171.4±20.2 °C
- Not determined
- Not determined
- Light Sensitive
- -154° (c=1 in methanol)
- 1.3±0.1 g/cm3
(R)-4-Methylmandelic Acid Price
(R)-4-Methylmandelic Acid Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:31284-89-6)
WANG TING TING
13862111431
sales2@senfeida.com
https://senfeida.en.made-in-china.com/
(R)-4-Methylmandelic Acid Related Literature
-
1. CXXXVIII.—The condensation of chloral with substituted phenolsFrederick Daniel Chattaway,Fernando Calvet J. Chem. Soc. 1928 1088
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
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99.9%
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Amadis Chemical Company Limited
(CAS:31284-89-6)(R)-4-Methylmandelic Acid
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